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Compound of Interest

Compound Name: Cesium perchlorate

Cat. No.: B076103

A Comprehensive Guide to the Solubility of Alkali Metal Perchlorates

For researchers, scientists, and professionals in drug development, understanding the solubility
of alkali metal perchlorates is crucial for a variety of applications, from synthesis to formulation.
This guide provides a detailed comparison of the solubility of lithium, sodium, potassium,
rubidium, and cesium perchlorates in agueous and non-aqueous solutions, supported by
experimental data and protocols.

Data Presentation

The solubility of alkali metal perchlorates in water shows a distinct trend down the group.
Lithium and sodium perchlorates are highly soluble, while the solubility decreases significantly
for potassium, rubidium, and cesium perchlorates.

Aqueous Solubility of Alkali Metal Perchlorates

The following table summarizes the solubility of alkali metal perchlorates in water at various
temperatures. The data is presented in grams of solute per 100 mL of water ( g/100 mL).
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:e(?geratur LiClOa NaClOa KClO4 RbCIOa CsClOa

0 42.7[1] - - 1.09[2] 0.8[3][4]
10 49[1]

14 ; - - 0.767[2] 1.91[3][4]
20 - - 1.8 0.999[2]

25 59.8[1] 209.6 1.5[3] 1.30[2] 1.974[3][4]
40 71.8[1] - - - 3.694(3][4]
50 - - - 3.442[2] 5.47[3][4]
60 ; - - - 7.30[3][4]
20 ) ) ] 6.72[2] 9.79[3][4]
80 119.5[1]

99 ; - - 17.39[2] 28.57[3][4]
100 - - 15 18[5]

120 300[1]

Solubility in Non-Aqueous Solvents

Lithium and sodium perchlorates exhibit considerable solubility in various organic solvents, a
property that is utilized in applications such as Diels-Alder reactions and in lithium-ion batteries.
In contrast, potassium, rubidium, and cesium perchlorates are sparingly soluble in most non-
agueous solvents.
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Solvent LiClOa4 NaClO4 KCIOa4 RbCIO4 CsClOa
Sparingl 0.009 g/100 Sparingl
Ethanol Soluble Soluble paringly g g paringly
Soluble (25 °C)[5] Soluble[3][4]
Slightl 0.095 g/100
Acetone Soluble Soluble ghtly g g
Soluble (25 °C)[5]
Diethyl Ether Soluble Insoluble Insoluble[5]
51.36 g/100g 0.105 g/100g 0.06 g/100g
Methanol
(25 °C)[6] (25 °C)[6] (25 °C)[5]
4.888 g/100g 0.010 g/100g
Propanol
(25 °C)[6] (25 °C)[6]
0.0016
95.12 g/100g 0.001 g/100g
Ethyl Acetate g/100g (25
(25 °C)[6] (25 °C)[6] .
O)[5]

Experimental Protocols

The determination of the solubility of alkali metal perchlorates can be performed using the

isothermal method. This method involves achieving equilibrium between the solid solute and

the solvent at a constant temperature.

Isothermal Method for Solubility Determination

Objective: To determine the solubility of an alkali metal perchlorate in water at a specific

temperature.

Materials:

Alkali metal perchlorate salt

Distilled or deionized water

Constant temperature water bath

Erlenmeyer flask with a stopper
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Magnetic stirrer and stir bar
Calibrated thermometer
Pipette and weighing bottle
Drying oven

Analytical balance

Procedure:

Add an excess amount of the alkali metal perchlorate salt to an Erlenmeyer flask containing
a known volume of distilled water.

Place the flask in a constant temperature water bath set to the desired temperature.

Stir the mixture vigorously using a magnetic stirrer to ensure that equilibrium is reached. The
time to reach equilibrium will vary depending on the salt and temperature, but several hours
of stirring is generally sufficient.

Once equilibrium is reached, turn off the stirrer and allow the undissolved solid to settle to
the bottom of the flask.

Carefully withdraw a known volume of the clear supernatant solution using a pre-weighed
pipette.

Transfer the solution to a pre-weighed weighing bottle.
Weigh the weighing bottle containing the solution to determine the mass of the solution.

Place the weighing bottle in a drying oven at a temperature sufficient to evaporate the water
completely (e.g., 110 °C).

Once all the water has evaporated, cool the weighing bottle in a desiccator and then weigh it
to determine the mass of the dry salt.

Calculate the solubility in grams of salt per 100 mL of water.
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Visualizing Solubility Trends

The following diagrams illustrate the general trend of alkali metal perchlorate solubility and a
simplified workflow for the experimental determination of solubility.

Solubility Trend of Alkali Metal Perchlorates in Water

High Solubility Low Solubility

Click to download full resolution via product page

Caption: Trend of alkali metal perchlorate solubility in water.
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Experimental Workflow for Solubility Determination
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Caption: Isothermal method for determining solubility.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Solubility and dissolution thermodynamics of cesium perchlorate in aqueous solutions of
tetroethylene glycol [inis.iaea.org]

e 2. Rubidium perchlorate - Wikiwand [wikiwand.com]

o 3. Caesium perchlorate - Wikipedia [en.wikipedia.org]
e 4. Caesium_perchlorate [chemeurope.com]

e 5. rubidium perchlorate [chemister.ru]

e 6. chlorates.exrockets.com [chlorates.exrockets.com]

» To cite this document: BenchChem. [Comparing solubility of alkali metal perchlorates].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076103#comparing-solubility-of-alkali-metal-
perchlorates]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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